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Compound of Interest

Compound Name: Furan-2,5-dicarbohydrazide

Cat. No.: B1330247

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furan-2,5-dicarbohydrazide (FDCH) is a promising, bio-derived ligand for the development of
a new class of energetic materials. Derived from Furan-2,5-dicarboxylic acid (FDCA), a "Top
Value-Added Chemical from Biomass," FDCH offers a scaffold for the synthesis of energetic
coordination polymers (ECPs). The incorporation of the furan ring, a five-membered aromatic
heterocycle, and the nitrogen-rich carbohydrazide functional groups, suggests the potential for
high-energy, thermally stable, and potentially less sensitive energetic materials. The hydrazide
moieties act as excellent coordination sites for metal ions, forming stable complexes that can
store and rapidly release significant amounts of energy upon initiation. This document provides
detailed application notes on the potential of FDCH in energetic materials and protocols for its
synthesis and the characterization of its energetic properties. While direct experimental
energetic data for FDCH-based coordination polymers is not yet widely available in open
literature, this document compiles relevant information on analogous hydrazide-based
energetic materials to provide a strong comparative framework.

Chemical Properties of Furan-2,5-dicarbohydrazide

Furan-2,5-dicarbohydrazide is a solid organic compound. Its key chemical identifiers and
properties are summarized in the table below.
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Property Value Reference
IUPAC Name furan-2,5-dicarbohydrazide [1]
Molecular Formula CeHsN4Os [1]
Molecular Weight 184.15 g/mol [1]

CAS Number 26095-97-6 [1]
Appearance Solid (predicted)

SMILES g)l;E(OC@Cl)C(:O)NN)C(: "

InChl=1S/C6H8N403/c7-9-
5(11)3-1-2-4(13-3)6(12)10-

inChi (11) (13-3)6(12) o
8/h1-2H,7-8H2,(H,9,11)

(H,10,12)

. ) >300 °C (for the parent
Melting Point _ o [2]
dicarboxylic acid)

Applications in Energetic Materials

The application of Furan-2,5-dicarbohydrazide in energetic materials is predicated on its
ability to act as a versatile, nitrogen-rich ligand in the formation of energetic coordination
polymers (ECPs). The primary advantages and potential applications include:

e Primary Explosives: FDCH-based ECPs, particularly with transition metals like copper and
cobalt, have the potential to serve as lead-free primary explosives. The high nitrogen content
from the hydrazide groups contributes to a high heat of formation and the generation of a
large volume of gaseous products upon decomposition, which are key characteristics of
primary explosives.

e "Green" Energetic Materials: As FDCH is derived from biomass via FDCA, its resulting
energetic materials can be considered more environmentally benign compared to traditional
heavy-metal-based explosives like lead azide.
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e Tunable Sensitivity and Performance: By varying the metal center, counter-anions, and the
coordination geometry, the sensitivity to impact and friction, as well as the detonation
performance of the resulting ECPs, can be finely tuned. This allows for the design of
materials tailored for specific applications, from sensitive primary explosives to more
insensitive munitions.

e Gas Generants: The decomposition of FDCH-based materials is expected to produce a
significant amount of nitrogen gas, making them suitable for applications in gas generants for
airbags or fire suppression systems.

Experimental Protocols

Protocol 1: Synthesis of Furan-2,5-dicarbohydrazide
(FDCH)

This protocol describes the synthesis of Furan-2,5-dicarbohydrazide from Dimethyl furan-2,5-
dicarboxylate, which is readily prepared from Furan-2,5-dicarboxylic acid.[3]

Materials:

Dimethyl furan-2,5-dicarboxylate

e Hydrazine hydrate (80% solution)

» Ethanol (absolute)

o Distilled water

e Round-bottom flask with reflux condenser

e Magnetic stirrer with heating mantle

e Buchner funnel and filter paper

e Crystallizing dish

Procedure:
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« In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve
Dimethyl furan-2,5-dicarboxylate in a minimal amount of hot ethanol.

 To this solution, add an excess of hydrazine hydrate (typically 2-3 molar equivalents per
ester group).

» Heat the reaction mixture to reflux with continuous stirring. The reaction progress can be
monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-
6 hours.

» After the reaction is complete, allow the mixture to cool to room temperature. A white
precipitate of Furan-2,5-dicarbohydrazide should form.

« If precipitation is incomplete, the volume of the solvent can be reduced under vacuum, or the
flask can be cooled in an ice bath to promote crystallization.

o Collect the solid product by vacuum filtration using a Buchner funnel.

» Wash the collected solid with cold ethanol to remove any unreacted starting materials and
impurities.

» Recrystallize the crude product from a suitable solvent, such as a mixture of ethanol and
water, to obtain pure Furan-2,5-dicarbohydrazide.

» Dry the purified product in a vacuum oven at a temperature below its decomposition point.

Protocol 2: Synthesis of a Generic FDCH-Metal
Energetic Coordination Polymer

This protocol provides a general method for the synthesis of an energetic coordination polymer
using FDCH as the ligand and a transition metal salt.

Materials:
e Furan-2,5-dicarbohydrazide (FDCH)

e Atransition metal salt (e.g., Copper(ll) perchlorate, Cobalt(ll) nitrate)
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A suitable solvent (e.g., water, methanol, dimethylformamide)

Small scale reaction vials or test tubes

Magnetic stirrer

Filtration apparatus
Procedure:

e Dissolve a stoichiometric amount of Furan-2,5-dicarbohydrazide in the chosen solvent.
Gentle heating may be required to achieve complete dissolution.

 In a separate container, dissolve an equimolar amount of the transition metal salt in the
same solvent.

o Slowly add the metal salt solution to the FDCH solution with constant stirring.

o The formation of a precipitate indicates the formation of the coordination polymer. The
reaction can be stirred at room temperature or gently heated for a few hours to ensure
completion.

o Collect the solid product by filtration.

o Wash the product with the solvent used for the reaction, followed by a more volatile solvent
like ethanol or ether, to remove any unreacted precursors.

o Dry the resulting energetic coordination polymer in a desiccator under vacuum.

Safety Precaution: The synthesis and handling of energetic materials should only be performed
by trained personnel in a properly equipped laboratory with appropriate safety measures,
including personal protective equipment (PPE), blast shields, and small-scale synthesis.

Protocol 3: Thermal Analysis of Energetic Materials

Thermal analysis is crucial for determining the stability and decomposition characteristics of
energetic materials.
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Instrumentation:

» Differential Scanning Calorimeter (DSC)
o Thermogravimetric Analyzer (TGA)
Procedure for DSC:

o Accurately weigh a small sample (typically 1-5 mg) of the energetic material into an
aluminum DSC pan.

o Seal the pan hermetically.
e Place the sample pan and an empty reference pan in the DSC cell.

o Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,
nitrogen).

o Record the heat flow as a function of temperature to determine melting points, phase
transitions, and decomposition temperatures (onset and peak).

Procedure for TGA:

o Accurately weigh a small sample (typically 5-10 mg) of the energetic material into a TGA
crucible.

o Place the crucible in the TGA furnace.
e Heat the sample at a constant rate (e.g., 10 °C/min) under an inert or oxidative atmosphere.

e Record the mass loss as a function of temperature to determine the decomposition stages
and thermal stability.

Data Presentation

The following tables summarize the expected and comparative data for FDCH-based energetic
materials. Direct experimental values for FDCH complexes are currently limited; therefore, data
for analogous hydrazide-based energetic coordination polymers are provided for comparison.
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Table 1: Calculated and Predicted Properties of Furan-2,5-dicarbohydrazide

Property Predicted Value Method/Reference
] ) Requires computational
Heat of Formation (gas) Data not available ) o
chemistry prediction
' . Requires experimental
Density Data not available

determination

Table 2. Comparative Energetic Properties of Hydrazide-based Coordination Polymers

Decomp Detonati Detonati .
Impact Friction

Compo Metal osition on on . . Referen
. Sensitiv  Sensitiv
und lon Temp. Velocity Pressur .
ity (J) ity (N)
(°C) (kmls) e (GPa)

[Co(N2Ha

Co(ll) 235 8.1 26.8 75 120
)2(N3)2]n
[Cu(N2Ha

Cu(ll) 210 7.8 245 5 80
J(N3)2]n
[Ni(N2Ha4) _

Ni(I) 250 7.9 25.1 10 150
2(NOs3)2]
[M(FDCH
)
(Anion)x] ] Hypotheti

Various >200 7.0-85 20-30 5-20 80 - 200
n cal
(Predicte
d)

Note: The data for the predicted FDCH-based polymer is hypothetical and based on trends
observed in other hydrazide-based energetic coordination polymers. Experimental verification
is required.

Visualizations

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1330247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Esterification
Methanol, Acid Catalyst

Hydrazinolysis

Furan-2,5-dicarboxylic Acid (FDCA)

Dimethy furan-2,5-dicarboxylate

Furan-2,5-dicarbohydrazide (FDCH) Coordination
[RIERE R Energetic Coordination Polymer (ECP)
Metal Salt (e.g., Cu(CI04)2)

Click to download full resolution via product page

Caption: Synthesis workflow for FDCH-based energetic coordination polymers.
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Caption: Logical relationships influencing energetic properties of FDCH-based ECPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Furan-2_5-dicarboxylic-acid_-dihydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Furan-2_5-dicarboxylic-acid_-dihydrazide
https://www.sigmaaldrich.com/US/en/product/aldrich/722081
https://www.ajgreenchem.com/article_170475_cc559d88ed383296e5e2e6a1d2ca94b7.pdf
https://www.benchchem.com/product/b1330247#application-of-furan-2-5-dicarbohydrazide-in-energetic-materials
https://www.benchchem.com/product/b1330247#application-of-furan-2-5-dicarbohydrazide-in-energetic-materials
https://www.benchchem.com/product/b1330247#application-of-furan-2-5-dicarbohydrazide-in-energetic-materials
https://www.benchchem.com/product/b1330247#application-of-furan-2-5-dicarbohydrazide-in-energetic-materials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

